Cas no 764644-39-5 (3-(oxan-2-yloxy)azetidine)

• Product Name: 3-(oxan-2-yloxy)azetidine
• CAS No: 764644-39-5
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD18824196
• CID: 550470
• PubChem ID: 21990146
• Update Time: 2025-10-29

3-(oxan-2-yloxy)azetidine Chemical and Physical Properties

Names and Identifiers

• Azetidine,3-[(tetrahydro-2H-pyran-2-yl)oxy]-
• Azetidine, 3-[(tetrahydro-2H-pyran-2-yl)oxy]- (9CI)
• 3-(oxan-2-yloxy)azetidine
• 3-((Tetrahydro-2H-pyran-2-yl)oxy)azetidine
• 764644-39-5
• SCHEMBL48893
• 3-[(Oxan-2-yl)oxy]azetidine
• DTXSID40621273
• EN300-1996343

• MDL： MFCD18824196
• Inchi： 1S/C8H15NO2/c1-2-4-10-8(3-1)11-7-5-9-6-7/h7-9H,1-6H2
• InChI Key： YKDDQZIHCBQOOJ-UHFFFAOYSA-N
• SMILES： O(C1CCCCO1)C1CNC1

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 3-(oxan-2-yloxy)azetidine

3-(Oxan-2-yloxy)azetidine: A Comprehensive Overview

3-(Oxan-2-yloxy)azetidine is a unique chemical compound with the CAS number 764644-39-5. This compound has garnered significant attention in the scientific community due to its intriguing structural properties and potential applications in various fields. The molecule consists of an azetidine ring, which is a four-membered cyclic amine, substituted with an oxan-2-yloxy group. This combination of structural elements makes 3-(oxan-2-yloxy)azetidine a fascinating subject for research in organic chemistry, pharmacology, and materials science.

The synthesis of 3-(oxan-2-yloxy)azetidine involves a series of carefully designed reactions that highlight the versatility of modern organic chemistry techniques. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity, making this compound more accessible for further research and industrial applications. The use of advanced catalysts and reaction conditions has been instrumental in achieving these improvements.

One of the most promising aspects of 3-(oxan-2-yloxy)azetidine is its potential in drug discovery. The compound's unique structure allows for interactions with various biological targets, making it a valuable lead compound for developing new therapeutic agents. Researchers have explored its ability to modulate enzyme activity and its potential as a scaffold for designing bioactive molecules. These findings have been supported by recent in vitro and in vivo studies, which demonstrate the compound's promising pharmacological profile.

In addition to its pharmaceutical applications, 3-(oxan-2-yloxy)azetidine has shown potential in materials science. Its structural rigidity and ability to form stable complexes make it an attractive candidate for designing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). Recent advancements in this area have highlighted the compound's role in creating porous materials with exceptional adsorption capabilities, which could be useful in gas storage and separation technologies.

The study of 3-(oxan-2-yloxy)azetidine has also contributed to our understanding of azetidine derivatives as a class. Azetidines are known for their unique chemical properties, including their ability to form hydrogen bonds and participate in various types of non-covalent interactions. The substitution pattern in 3-(oxan-2-yloxy)azetidine further enhances these properties, making it a valuable model compound for studying molecular recognition and self-assembly processes.

Recent research has also explored the environmental impact of 3-(oxan-2-yloxy)azetidine and its degradation pathways. Understanding the compound's behavior under different environmental conditions is crucial for assessing its safety and sustainability. Studies have shown that the compound undergoes efficient biodegradation under aerobic conditions, which is a positive indicator for its eco-friendly nature.

In conclusion, 3-(oxan-2-yloxy)azetidine (CAS No: 764644-39-5) is a versatile compound with a wide range of potential applications. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in various scientific disciplines. As research continues to uncover new insights into its properties and uses, 3-(oxan-2-yloxy)azetidine is poised to make significant contributions to both academic and industrial fields.